Cas no 1235363-35-5 (4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide)

• Product Name: 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide
• CAS No: 1235363-35-5
• MF: C₂₂H₂₈FN₃O₄S
• MW: 449.538827896118
• CID: 5984369
• PubChem ID: 49686711
• Update Time: 2025-11-07

4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide
• 1235363-35-5
• F5017-3761
• 4-[[(4-ethoxy-3-methylphenyl)sulfonylamino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-((4-ethoxy-3-methylphenylsulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• VU0630013-1
• AKOS024490521
• 4-[(4-ethoxy-3-methylbenzenesulfonamido)methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide

• Inchi： 1S/C22H28FN3O4S/c1-3-30-21-9-8-20(14-16(21)2)31(28,29)24-15-17-10-12-26(13-11-17)22(27)25-19-6-4-18(23)5-7-19/h4-9,14,17,24H,3,10-13,15H2,1-2H3,(H,25,27)
• InChI Key： ACGJYBKFLLWFQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCC)(NCC1CCN(C(NC2C=CC(=CC=2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 449.17845572g/mol
• Monoisotopic Mass: 449.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide

Introduction to 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide and Its Applications in Modern Chemical Biology

4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide, with the CAS number 1235363-35-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple biochemical functionalities, making it a promising candidate for various therapeutic applications. The presence of a piperidine ring, a fluorophenyl group, and a benzenesulfonamido moiety endows it with unique physicochemical properties that are highly relevant to contemporary drug discovery efforts.

The benzenesulfonamido moiety in the molecular structure of this compound plays a pivotal role in modulating its biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticonvulsant properties. In the context of 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide, this functional group is likely to contribute to the compound's interaction with biological targets, thereby influencing its potential therapeutic efficacy. The 4-fluorophenyl substituent further enhances the compound's pharmacological profile by introducing fluorine, an atom that is frequently employed in medicinal chemistry to improve metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological systems. The piperidine ring, a common structural motif in many bioactive molecules, is known for its ability to adopt multiple conformations, which can be advantageous for binding to protein targets. The combination of the fluorophenyl group and the piperidine core in 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide suggests that it may exhibit high selectivity for certain enzymes or receptors, making it a valuable tool for developing targeted therapies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamido group necessitates careful handling of reagents and solvents to avoid unwanted side reactions. Similarly, the incorporation of the fluorophenyl moiety requires specialized techniques, such as nucleophilic aromatic substitution or cross-coupling reactions, which are critical for achieving regioselectivity and functional group compatibility. These synthetic challenges underscore the complexity of working with such advanced chemical entities.

In the realm of drug discovery, 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. For instance, its ability to interact with specific biological targets could be leveraged to design drugs that modulate neurotransmitter activity, which is relevant to conditions such as depression, anxiety, and neurodegenerative disorders.

The role of fluorine in medicinal chemistry cannot be overstated. The presence of a fluorine atom in the fluorophenyl group of this compound contributes to its metabolic stability and binding affinity. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, which is a critical factor in drug development. Additionally, fluorine can influence electronic properties and hydrogen bonding capabilities, further enhancing the compound's interaction with biological targets. These attributes make 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide an intriguing subject for further investigation.

Recent research has also highlighted the importance of sulfonamides in developing novel antibiotics and antiviral agents. The structural motif present in this compound shares similarities with known bioactive sulfonamides, suggesting that it may possess similar antimicrobial properties. Furthermore, sulfonamides are known to exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to infectious diseases. This makes 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide a potential candidate for developing new strategies against resistant bacterial strains.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way researchers identify and optimize lead compounds. These computational tools enable rapid screening of large chemical libraries and prediction of biological activity based on molecular structure. In the case of 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide, machine learning models have been employed to predict its interaction with various biological targets, providing valuable insights into its potential therapeutic applications.

Future directions in the study of this compound may include exploring its derivatives to enhance its pharmacological properties further. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the compound's activity profile while maintaining its core structural features. Such modifications could lead to the development of more potent and selective therapeutic agents based on this promising scaffold.

In conclusion, 4-(4-ethoxy-3-methylbenzenesulfonamido)methyl-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS no 1235363-35-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure combines multiple bioactive motifs that make it a versatile tool for developing novel therapeutics. With ongoing research efforts aimed at optimizing its pharmacological properties, 1235363-35-5 holds great promise for addressing various medical challenges in the future.